Cas no 100059-87-8 (1,3-Dithiolane,2,4-dimethyl-2-phenyl-)

• Product Name: 1,3-Dithiolane,2,4-dimethyl-2-phenyl-
• CAS No: 100059-87-8
• MF: C₁₁H₁₄S₂
• MW: 210.358860492706
• CID: 143394
• PubChem ID: 57619
• Update Time: 2025-04-19

1,3-Dithiolane,2,4-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,2,4-dimethyl-2-phenyl-
• 2,4-dimethyl-2-phenyl-1,3-dithiolane
• DTXSID70905194
• 100059-87-8
• BRN 0083188
• 1,3-DITHIOLANE, 2,4-DIMETHYL-2-PHENYL-
• 4-19-00-00236 (Beilstein Handbook Reference)

• Inchi： 1S/C11H14S2/c1-9-8-12-11(2,13-9)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： ZPDBKZPLBNMXGB-UHFFFAOYSA-N
• SMILES： S1C(C)CSC1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.053693g/mol
• Monoisotopic Mass: 210.053693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.4g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 311.9°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.586
• PSA: 50.60000
• LogP: 3.72780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals Dithioketals